Cas no 1806979-52-1 (2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806979-52-1
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4891893
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)5-4(8(11,12)13)3(15)1-2(14-5)7(16)17/h1,6H,(H,14,15)(H,16,17)
• InChI Key： IMHSUHNPDDTJSW-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C(=O)O)NC=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806979-52-1)

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid, identified by its CAS number 1806979-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethyl groups, along with hydroxyl and carboxylic acid functionalities, endows this molecule with unique chemical properties that make it a promising candidate for various therapeutic applications.

The structural features of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid contribute to its potential as a bioactive molecule. The difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly valuable in drug design. Similarly, the trifluoromethyl group is often incorporated into pharmaceuticals to improve lipophilicity and reduce metabolic degradation. The hydroxyl and carboxylic acid functional groups provide opportunities for further chemical modifications, allowing for the synthesis of derivatives with tailored biological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Research has demonstrated that compounds containing fluorinated pyridine moieties exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have shown that certain fluorinated pyridines can inhibit the activity of specific enzymes involved in cancer cell proliferation and metastasis. The structural motif of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid aligns well with these findings, suggesting its potential utility in developing novel therapeutic agents.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The compound's stability under various conditions is also a critical consideration during synthesis and storage, ensuring its suitability for downstream applications.

One of the most compelling aspects of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block for more complex molecules with enhanced pharmacological profiles. For example, it has been used to synthesize novel inhibitors targeting specific disease pathways. The ability to modify the core structure while retaining key bioactive moieties allows for the development of drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid are also subjects of intense study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems. These studies are crucial for guiding the design of clinical trials and ensuring that the compound reaches its intended target population effectively.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806979-52-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.